Cas no 156769-81-2 (Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI) structure
156769-81-2 structure
Product Name:Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:156769-81-2
MF:C10H19NO2
MW:185.26336312294
CID:107587
PubChem ID:11819749
Update Time:2025-04-18

Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-[(E)-1-methylbut-2-enyl]carbamate
    • Carbamic acid, (1-methyl-2-butenyl)-, 1,1-dimethylethyl ester, (E)- (9CI)
    • 156769-81-2
    • Tert-butyl N-[(E)-pent-3-en-2-yl]carbamate
    • Inchi: 1S/C10H19NO2/c1-6-7-8(2)11-9(12)13-10(3,4)5/h6-8H,1-5H3,(H,11,12)/b7-6+
    • InChI Key: VYBCRIWHFRNYAQ-VOTSOKGWSA-N
    • SMILES: O(C(NC(/C=C/C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 185.14167
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

Carbamic acid,[(2E)-1-methyl-2-butenyl]-, 1,1-dimethylethyl ester (9CI) Related Literature

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